BENGHE Foundational & Exploratory

Check Availability & Pricing

Unveiling N1-Methoxymethyl Picrinine: A
Technical Overview of its Discovery and
Isolation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B15587898

For Researchers, Scientists, and Drug Development Professionals

Abstract

N1-Methoxymethyl picrinine, an indole alkaloid, has been identified as a constituent of the
leaves of Alstonia scholaris. This technical guide provides a comprehensive overview of the
available information surrounding its discovery and isolation. While the primary literature
detailing the initial isolation and full characterization remains largely inaccessible, this
document collates the existing data, including its physicochemical properties and the general
methodologies for isolating similar alkaloids. This guide also presents data for the parent
compound, picrinine, to offer a comparative context and highlights the need for further research
to fully elucidate the biological activity and therapeutic potential of N1-Methoxymethyl
picrinine.

Introduction

N1-Methoxymethyl picrinine is a derivative of picrinine, an akuammiline alkaloid found in the
leaves of Alstonia scholaris[1]. This plant has a history of use in traditional medicine, prompting
scientific investigation into its chemical constituents. The addition of a methoxymethyl group at
the N1 position of the indole nucleus distinguishes this compound from its more well-known
parent, picrinine. The structural modification may influence its biological activity, making it a
compound of interest for further pharmacological investigation.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15587898?utm_src=pdf-interest
https://www.benchchem.com/product/b15587898?utm_src=pdf-body
https://www.benchchem.com/product/b15587898?utm_src=pdf-body
https://www.benchchem.com/product/b15587898?utm_src=pdf-body
https://www.benchchem.com/product/b15587898?utm_src=pdf-body
https://www.medchemexpress.com/NaturalProducts/alstonia-scholaris-l-r-br.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

Based on available data, the fundamental properties of N1-Methoxymethyl picrinine are
summarized below.

Property Value Source

Chemical Name N1-Methoxymethyl picrinine MedChemExpress
CAS Number 1158845-78-3 [1]

Molecular Formula C22H26N204 BioCrick
Molecular Weight 382.45 g/mol BioCrick

Source Leaves of Alstonia scholaris [1112]

Discovery and Isolation

N1-Methoxymethyl picrinine was first reported as a natural product isolated from the leaves
of Alstonia scholaris in a 2009 publication by Wang et al.[2]. The study, titled "Two new 2,3-
secofernane triterpenoids and an indole alkaloid from the leaves of Alstonia scholaris,"
describes its isolation from a hydro-alcoholic extract of the plant material[2].

General Experimental Protocol for Alkaloid Isolation
from Alstonia scholaris

While the specific, detailed experimental protocol for the isolation of N1-Methoxymethyl
picrinine from the original publication could not be accessed, a general workflow for the
isolation of alkaloids from plant sources is presented below. This process typically involves
extraction, acid-base partitioning, and chromatographic separation.
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General workflow for alkaloid isolation.
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Structural Characterization

The structure of N1-Methoxymethyl picrinine was established using mass spectrometry (MS)
and nuclear magnetic resonance (NMR) spectroscopy, as reported in the 2009 publication by
Wang et al.[3].

Spectroscopic Data

Detailed 1H and 13C NMR data and high-resolution mass spectrometry (HRMS) data from the
primary literature are not publicly available at this time. For reference, the parent compound,
picrinine, has been extensively studied, and its spectroscopic data are well-documented.

Note: The following table presents data for picrinine, not N1-Methoxymethyl picrinine, and is
provided for comparative purposes only.
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1H NMR (CDCI3, 400 MHz)  13C NMR (CDCI3, 100 MHz)

Picrinine

S (ppm)  (ppm)
Position Chemical Shift Chemical Shift
1 - 140.2
2 - 103.2
3 4.15 (s) 68.9
5 3.68 (dd, J=11.2, 4.8 Hz) 53.1
6 2.15 (m), 1.85 (m) 335
7 - 129.5
8 7.28 (d, J=7.6 Hz) 124.3
9 7.05 (t, J=7.6 Hz) 122.8
10 7.18 (t, J=7.6 Hz) 128.4
11 6.80 (d, J=7.6 Hz) 109.8
12 - 151.8
13 - 88.1
" 2.65 (d, J=14.0 Hz), 2.35 (d, 401

J=14.0 Hz)
15 2.85 (m) 50.2
16 5.95 (s) 96.4
18 1.80 (s) 21.2
19 - 78.2
20 4.95 (q, J=6.8 Hz) 70.1
21 1.55 (d, J=6.8 Hz) 18.9
OMe 3.85(s) 55.4
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Data adapted from publicly available sources for picrinine.

Biological Activity

To date, there are no specific pharmacological studies published on N1-Methoxymethyl
picrinine. The biological activity of the parent compound, picrinine, has been reported to
exhibit anti-inflammatory properties through the inhibition of the 5-lipoxygenase enzymel[4]. It is
plausible that N1-Methoxymethyl picrinine may exhibit similar or distinct biological activities,
warranting further investigation.

Signaling Pathways

There is currently no information available in the scientific literature regarding the specific
signaling pathways modulated by N1-Methoxymethyl picrinine.

Conclusion and Future Directions

N1-Methoxymethyl picrinine is a naturally occurring indole alkaloid isolated from Alstonia
scholaris. While its discovery and basic physicochemical properties have been documented, a
significant gap in knowledge exists regarding its detailed isolation protocol, comprehensive
spectroscopic characterization, and biological activity. The lack of accessible primary literature
hinders a complete understanding of this compound.

Future research should focus on the following:

e Re-isolation and Full Characterization: A detailed protocol for the isolation of N1-
Methoxymethyl picrinine should be established, and its structure should be unequivocally
confirmed using modern spectroscopic techniques (1D and 2D NMR, HRMS).

e Pharmacological Screening: The biological activities of N1-Methoxymethyl picrinine should
be systematically investigated. Screening assays for cytotoxic, anti-inflammatory,
antimicrobial, and other relevant activities are crucial to uncover its therapeutic potential.

e Mechanism of Action Studies: Should any significant biological activity be identified, further
studies to elucidate the underlying mechanism of action and identify the molecular targets
and signaling pathways involved will be necessary.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15587898?utm_src=pdf-body
https://www.benchchem.com/product/b15587898?utm_src=pdf-body
https://www.researchgate.net/publication/260561815
https://www.benchchem.com/product/b15587898?utm_src=pdf-body
https://www.benchchem.com/product/b15587898?utm_src=pdf-body
https://www.benchchem.com/product/b15587898?utm_src=pdf-body
https://www.benchchem.com/product/b15587898?utm_src=pdf-body
https://www.benchchem.com/product/b15587898?utm_src=pdf-body
https://www.benchchem.com/product/b15587898?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The synthesis of N1-Methoxymethyl picrinine would also provide a renewable source for
extensive biological evaluation and the development of structure-activity relationships. The
information presented in this guide serves as a foundation for researchers to pursue these
critical next steps in the exploration of N1-Methoxymethyl picrinine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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